2-{[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}benzamide

• IUPAC Name: 2-[[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy]benzamide
• InChI: InChI=1S/C19H17FN2O4/c1-11-16(10-25-17-6-4-3-5-14(17)18(21)23)22-19(26-11)13-8-7-12(24-2)9-15(13)20/h3-9H,10H2,1-2H3,(H2,21,23)
• InChI Key: MBGLQPWZEROYAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=C(C=C(C=C2)OC)F)COC3=CC=CC=C3C(=O)N
• Molecular Formula: C19H17FN2O4
• Molecular Weight: 356.3 g/mol

Description

2-{[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}benzamide is a synthetic compound that belongs to the class of oxazoles. It has been extensively studied in scientific research for its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of 2-{[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}benzamide involves the inhibition of certain enzymes involved in cell survival and metabolic processes. In cancer cells, this compound has been found to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. This leads to the accumulation of DNA damage and eventually, apoptosis. In weed species, this compound has been found to inhibit the activity of the enzyme acetolactate synthase (ALS), which is involved in the biosynthesis of branched-chain amino acids. This leads to the inhibition of protein synthesis and eventually, the death of the weed.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}benzamide vary depending on the target organism. In cancer cells, this compound has been found to induce apoptosis and inhibit cell proliferation. In addition, it has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. In weed species, this compound has been found to inhibit protein synthesis and eventually, the death of the weed.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}benzamide in lab experiments include its high yield and excellent purity. In addition, it has been extensively studied in scientific research, making it a well-characterized compound. However, the limitations of using this compound in lab experiments include its potential toxicity to non-target organisms and the need for further studies to determine its long-term effects.

Future Directions

There are many potential future directions for the study of 2-{[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}benzamide. In medicine, further studies could investigate its potential use in combination with other anticancer drugs to enhance their efficacy. In addition, studies could be conducted to determine its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. In agriculture, further studies could investigate its potential use as a herbicide in combination with other herbicides to enhance their efficacy. Furthermore, studies could be conducted to determine its potential use in the treatment of other weed species.

Synthesis Methods

The synthesis of 2-{[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}benzamide involves the reaction of 2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazole-4-carbaldehyde with 4-aminobenzamide in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified using column chromatography. The yield of the product is typically high, and the purity is excellent.

Scientific Research Applications

2-{[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}benzamide has been extensively studied in scientific research for its potential applications in various fields. In medicine, it has been investigated for its anticancer properties. Studies have shown that this compound can induce apoptosis in cancer cells by inhibiting the activity of certain enzymes involved in cell survival. In addition, it has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
In agriculture, this compound has been studied for its potential use as a herbicide. It has been found to inhibit the growth of certain weed species by interfering with their metabolic processes. Furthermore, it has been shown to have low toxicity to non-target organisms, making it a promising candidate for the development of environmentally friendly herbicides.